3-Piperazinyl-1,2-Benzisothiazole Hydrochloride

• IUPAC Name: 3-piperazin-1-yl-1,2-benzothiazole;hydrochloride
• InChI: InChI=1S/C11H13N3S.ClH/c1-2-4-10-9(3-1)11(13-15-10)14-7-5-12-6-8-14;/h1-4,12H,5-8H2;1H
• InChI Key: DOQLJTKEUIJSKK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NSC3=CC=CC=C32.Cl
• Molecular Formula: C11H14ClN3S
• DSSTOX Substance ID: DTXSID30236557
• Molecular Weight: 255.77 g/mol
• CAS RN: 144010-02-6, 87691-88-1

Description

3-Piperazinyl-1,2-Benzisothiazole Hydrochloride is an organic molecule that consists of a benzisothiazole ring structure with a piperazine group (a six-membered nitrogen-containing ring) attached to it. It is used as a building block for the preparation of Ziprasidone, a combined serotonin (5HT2) and dopamine (D2) receptor antagonist.

Synthesis Analysis

A new library of structurally modified 3-Piperazinyl-1,2-Benzisothiazole derivatives have been designed and synthesized through a multi-step procedure. Their structures were characterized by IR, 1H NMR, 13C NMR, and mass spectral technique.

Molecular Structure Analysis

The empirical formula of 3-Piperazinyl-1,2-Benzisothiazole is C11H13N3S. It has a molecular weight of 219.31.

Chemical Reactions Analysis

The reaction of 3-Piperazinyl-1,2-Benzisothiazole was found to be complete as per thin-layer chromatography. The reaction mixture was cooled to 85° C and 120 mL of water was added.

Physical And Chemical Properties Analysis

The compound is available in crystal form and should be stored at 2-8°C. Its SMILES string is C1CN (CCN1)c2nsc3ccccc23.

Scientific Research Applications

Antidepressant Activity

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Pharmaceutical Applications

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Mechanism of Action

3-Piperazinyl-1,2-Benzisothiazole Hydrochloride is used for the preparation of Ziprasidone, a combined serotonin (5HT2) and dopamine (D2) receptor antagonist. It is also used as an antipsychotic.

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2. It is toxic if swallowed, causes skin irritation, and causes serious eye irritation. It should be stored locked up.

Future Directions

The development of new analogs of bioactive heterocyclic compounds is a major challenge in synthetic organic and medicinal chemistry. Benzisothiazoles are an important class of heterocyclic compounds and exhibit various biological activities. Future research could focus on increasing the biological activity of benzisothiazole derivatives.

Synthesis routes and methods

Procedure details

Anhydrous piperazine (49.4 g, 0.57 mol) and t-butanol (10 mL) were added to a dry, 300 mL round bottom flask equipped with a mechanical stirrer, thermometer, condenser topped with a nitrogen inlet, and pressure-equalizing dropping funnel. After the flask was purged with nitrogen, it was heated to 100° C. in an oil bath. A solution of 3-chloro-1,2-benzisothiazole (19.45 g, 0.11 mol) in t-butanol (10 mL) was added to the addition funnel, and then slowly added to the reaction flask over 20 minutes to moderate an exothermic reaction (112-118° C.). Once addition was complete the yellow solution was heated to reflux (121 °C.) and then maintained at reflux for 24 hours. Thin-layer chromatography showed that the reaction was complete. The reaction mixture was cooled to 85° C. and 120 mL of water was added. The hazy solution was filtered and the filter cake rinsed with 60 mL of t-butanol/water (1:1) solution. The pH of the combined filtrate and wash was adjusted to 12.2 with 50% aqueous caustic. The aqueous solution was extracted with toluene (200 mL), the layers were separated, and the aqueous layer was extracted with fresh toluene (100 mL). The combined toluene layers were washed with water (75 mL), and then the toluene solution was concentrated in vacuo at 48° C. to 90 mL. Isopropanol (210 mL) was added to the concentrate and then the pH was slowly adjusted to 3.8 with 7.6 mL of concentrated hydrochloric acid. The resulting slurry was cooled to 0° C., granulated for 45 min, and then filtered. The filter cake was washed with cold isopropanol (50 mL) and then dried in vacuo at 40° C. to afford 23.59 g (80% yield) of 3-(1-piperazinyl)-1,2-benzisothiazole hydrochloride as an off white solid.